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Compound of Interest

Compound Name: Chlorhexidine-d8

Cat. No.: B563137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial sources, purity, and

analytical methodologies for Chlorhexidine-d8. This deuterated analog of chlorhexidine serves

as a critical internal standard for pharmacokinetic and metabolic studies, enabling precise

quantification in biological matrices through mass spectrometry.

Commercial Availability
Chlorhexidine-d8 is available from several reputable suppliers of research chemicals and

stable isotope-labeled compounds. The product is typically supplied as a dihydrochloride salt.

While catalog availability and stock status can vary, the following companies are primary

commercial sources:
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Supplier Product Name Purity Specification CAS Number

Cayman Chemical
Chlorhexidine-d8

(hydrochloride)

≥99% deuterated

forms (d1-d8)[1]
2012598-75-1[1]

Simson Pharma

Limited

Chlorhexidine D8

Dihydrochloride

Certificate of Analysis

provided[2]
2012598-75-1[2]

BDG Synthesis
Chlorhexidine-d8

Dihydrochloride
Not specified

3697-42-5

(unlabelled)

MedchemExpress
Chlorhexidine-d8

dihydrochloride
Not specified Not specified

CP Lab Safety
Chlorhexidine-d8

(hydrochloride)

99%+ Purity

deuterated forms (d1-

d8)[3]

2012598-75-1[3]

LGC Standards
Chlorhexidine-d8

Dihydrochloride
Not specified Not specified

Veeprho
Chlorhexidine-D8

(2HCl Salt)
Not specified Not specified

Purity and Isotopic Enrichment
The purity of commercially available Chlorhexidine-d8 is generally high, with most suppliers

guaranteeing an isotopic enrichment of ≥99% for the deuterated forms (d1-d8).[1][3] A

Certificate of Analysis (CoA) is typically available from the supplier, which provides lot-specific

details on purity and identity. For instance, Thermo Fisher Scientific provides CoAs for its

chlorhexidine products that include results for appearance, assay, pH, and related substances.

[4]

Analytical Methodologies for Purity Assessment
The determination of chemical and isotopic purity of Chlorhexidine-d8 relies on a combination

of chromatographic and spectroscopic techniques. While specific protocols for the deuterated

standard are often proprietary to the manufacturer, the analytical methods for the parent

compound, chlorhexidine, are well-established and directly applicable.
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High-Performance Liquid Chromatography (HPLC)
HPLC is the most prevalent method for analyzing chlorhexidine and its related compounds.[5]

[6]

Experimental Protocol: A General HPLC Method for Chlorhexidine Analysis[5][7]

Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

Column: A C8 or C18 reverse-phase column is commonly used. For example, an ACE-C8

column at 40°C.[5]

Mobile Phase: An isocratic mobile phase consisting of a mixture of methanol and a

phosphate buffer (e.g., 75:25 v/v) is often employed.[5] The buffer may contain triethylamine.

Flow Rate: A typical flow rate is 1 mL/min.[5]

Detection: UV detection is performed at approximately 254 nm for chlorhexidine.[5]

Sample Preparation: The Chlorhexidine-d8 standard is dissolved in a suitable solvent, such

as a mixture of the mobile phase components.

Analysis: The retention time and peak purity are assessed to determine the chemical purity

of the compound. Impurities can be identified by comparing the chromatogram to known

related substances.

A newer technique utilizing Bile Acid-based Ion-pairing Stationary Phases (BIST™) has been

shown to provide good retention, high efficiency, and symmetrical peaks for chlorhexidine,

overcoming some of the challenges associated with its basic nature in traditional reverse-

phase chromatography.[8]

Mass Spectrometry (MS)
Mass spectrometry, often coupled with liquid chromatography (LC-MS), is essential for

confirming the isotopic enrichment of Chlorhexidine-d8. This technique can distinguish

between the deuterated and non-deuterated forms of the molecule based on their mass-to-

charge ratio.
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Procurement and Verification Workflow
The following diagram illustrates a logical workflow for researchers to source and verify the

quality of Chlorhexidine-d8 for their studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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